N1-(2-methoxy-5-methylphenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide

• IUPAC Name: N'-(2-methoxy-5-methylphenyl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]oxamide
• InChI: InChI=1S/C21H22N4O3S/c1-14-8-9-18(28-2)16(12-14)24-20(27)19(26)22-10-11-29-21-23-13-17(25-21)15-6-4-3-5-7-15/h3-9,12-13H,10-11H2,1-2H3,(H,22,26)(H,23,25)(H,24,27)
• InChI Key: QLDPWHYKFZPDLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCCSC2=NC=C(N2)C3=CC=CC=C3
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N1-(2-methoxy-5-methylphenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Compounds structurally related to the specified chemical have been studied for their corrosion inhibition properties. For example, derivatives of benzimidazole and oxadiazoles have been evaluated for their ability to protect mild steel in sulfuric acid, demonstrating significant inhibition through both physical and chemical adsorption mechanisms, highlighting their potential in industrial applications to prevent corrosion (Ammal, Prajila, & Joseph, 2018).

Antimicrobial and Antioxidant Activities

Research into thiazoles and fused derivatives, including structures with similarities to the specified compound, reveals significant antimicrobial activities against various bacterial and fungal strains. These compounds exhibit potential as leads for developing new antimicrobial agents. Moreover, their antioxidant properties further underline their utility in managing oxidative stress-related conditions (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Anti-inflammatory and Analgesic Applications

A study on celecoxib derivatives, which share a similar pharmacophoric feature with the specified compound, demonstrated promising anti-inflammatory and analgesic activities. These findings support the exploration of such compounds in developing new therapeutic agents for treating inflammation and pain with potentially lower gastric toxicity (Küçükgüzel et al., 2013).

Anticancer Potential

Imidazole derivatives, including structures similar to the specified chemical, have been synthesized and evaluated for their anticancer activities. These compounds show promise in inhibiting cancer cell growth, indicating their potential as leads for anticancer drug development (Gomha, Edrees, & Altalbawy, 2016).

Herbicidal Activity

Triazolinone derivatives, incorporating pharmacophores similar to the specified compound, have been identified as potent Protox inhibitors with excellent herbicidal activities. Such compounds could be developed into effective post-emergent herbicides for broadleaf weed control in agricultural settings (Luo et al., 2008).